Cas no 170112-66-0 (3,4,5-Trifluoroiodobenzene)

3,4,5-Trifluoroiodobenzene Properties

Names and Identifiers

• 3,4,5-Trifluoroiodobenzene
• 1-Iodo-3,4,5-Trifluorobenzene
• 1,2,3-trifluoro-5-iodobenzene
• 5-Iodo-1,2,3-trifluorobenzene
• Benzene, 1,2,3-trifluoro-5-iodo-
• 1,2,3-trifluoro-5-iodo-benzene
• RLJXJUHMVYLIBW-UHFFFAOYSA-N
• SBB101936
• 8717AA
• CM12312
• AS05746
• 1,2,3-tris(fluoranyl)-5-iodanyl-benzene
• A811164
• AKOS012109040
• EN300-222747
• SCHEMBL2938544
• CS-W021791
• DS-15521
• SY062938
• FT-0677348
• Z1021304792
• AC-10351
• MFCD03265259
• 170112-66-0
• DTXSID30375314
• 1-iodo-3,4,5-trifluorobenzene
• 5-iodo-1,2,3-trifluorobenzene
• DB-002361
• 3,4,5-TRIFLUOROIODOBENZENE
• +Expand

• MDL： MFCD03265259
• InChIKey： RLJXJUHMVYLIBW-UHFFFAOYSA-N
• Inchi： 1S/C6H2F3I/c7-4-1-3(10)2-5(8)6(4)9/h1-2H
• SMILES： IC1C([H])=C(C(=C(C=1[H])F)F)F

Computed Properties

• Exact Mass: 257.91500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 257.91533g/mol
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.70850
• PSA: 0.00000

3,4,5-Trifluoroiodobenzene Security Information

• Safety Term：S26-36
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

3,4,5-Trifluoroiodobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%